Cas no 72666-14-9 (3-(3,4-dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)propan-1-one)
72666-14-9 structure
Product Name:3-(3,4-dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)propan-1-one
CAS No:72666-14-9
MF:C15H14O6
MW:290.268064975739
CID:977417
PubChem ID:73059
Update Time:2025-04-19
3-(3,4-dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,4-dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)propan-1-one
- 2',3',4',3,4-PENTAHYDROXYDIHYDROCHALCONE
- DIHYDROOKANIN(P)
- 3-(3,4-Dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)-1-propanone
- 3-(3,4-Dihydroxy-phenyl)-1-(2,3,4-trihydroxy-phenyl)-propan-1-on
- 3-(3,4-dihydroxy-phenyl)-1-(2,3,4-trihydroxy-phenyl)-propan-1-one
- AC1L2J75
- AC1Q5D43
- CHEMBL67076
- Dihydrochalcone from Kalmia latifolia B668072
- KALMIA LATIFOLIA, FROM (B668072 - A DIHYDROCHALCONE)
- NSC309121
- NCI60_002650
- NSC-309121
- YJG86SC2Q7
- UNII-YJG86SC2Q7
- BDBM50088349
- 2'',3,3'',4,4''-pentahydroxychalcone
- SCHEMBL20683045
- 1-Propanone, 3-(3,4-dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)-
- 3-(3,3,4-trihydroxy phenyl)propan-1-one
- 2',3,3',4,4'-PENTAHYDROXYDIHYDROCHALCONE
- DTXSID70222979
- NSC 309121
- 72666-14-9
- DS-004542
-
- Inchi: 1S/C15H14O6/c16-10(9-3-6-12(18)15(21)14(9)20)4-1-8-2-5-11(17)13(19)7-8/h2-3,5-7,17-21H,1,4H2
- InChI Key: CISQVWHIYYYZMR-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=C(C=1O)O)O)CCC1C=CC(=C(C=1)O)O
Computed Properties
- Exact Mass: 290.07900
- Monoisotopic Mass: 290.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 118.22000
- LogP: 2.03010
3-(3,4-dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)propan-1-one Customs Data
- HS CODE:2914501900
- Customs Data:
China Customs Code:
2914501900Overview:
2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
3-(3,4-dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)propan-1-one Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxy-dihydrochalcones
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxy-dihydrochalcones
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